Cas no 445025-82-1 (7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid)

• Product Name: 7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• CAS No: 445025-82-1
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• MDL: MFCD02090874
• CID: 876799
• PubChem ID: 603501
• Update Time: 2025-06-08

7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• ART-CHEM-BB B000213
• AKOS B000213
• 7-DIFLUOROMETHYL-5-METHYL-[1,2,4]TRIAZOLO-[1,5-A]PYRIMIDINE-2-CARBOXYLIC ACID
• TIMTEC-BB SBB006974
• [1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-(difluoromethyl)-5-methyl-
• 7-(difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid(SALTDATA: FREE)
• SMR000014755
• AKOS000304125
• 7-Difluoromethyl-5-methyl-[1,2,4]triazolo-[1,5-a]pyrimidine-2-carboxylic acid, AldrichCPR
• CCG-120737
• MFCD02090874
• CHEMBL1333141
• 7-(Difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• AT12351
• 1,2,4-Triazolo[1,5-a]pyrimidine-2-carboxylic acid, 7-difluoromethyl-5-methyl-
• BBL039464
• 7-Difluoromethyl-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid
• 445025-82-1
• 7-(Difluoromethyl)-5-methyl[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid #
• SCHEMBL12985074
• HMS2369A21
• STK348659
• AK-968/41017893
• C8H6F2N4O2
• CS-0282463
• MLS000033960
• SB85559
• LS-03404
• BAS 07803775
• ALBB-010015
• EN300-83498

• MDL： MFCD02090874
• Inchi： 1S/C8H6F2N4O2/c1-3-2-4(5(9)10)14-8(11-3)12-6(13-14)7(15)16/h2,5H,1H3,(H,15,16)
• InChI Key： VIQHWADMQYGCLE-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=NC2=NC(C(=O)O)=NN12)F

Computed Properties

• Exact Mass: 228.04588177g/mol
• Monoisotopic Mass: 228.04588177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.4Ų

7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid

Professional Introduction to Compound with CAS No. 445025-82-1 and Product Name: 7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid

The compound identified by the CAS number 445025-82-1 and the product name 7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethyl group and a methyl substituent on the triazolopyrimidine ring system, contribute to its unique chemical properties and biological efficacy.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds for their pharmacological potential. Among these, triazolopyrimidines have emerged as a prominent class of molecules due to their ability to modulate various biological pathways. The compound in question, 7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid, has been extensively studied for its inhibitory effects on enzymes and receptors involved in inflammatory responses and cancer progression. The difluoromethyl group is particularly noteworthy as it enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for drug development.

One of the most compelling aspects of this compound is its potential application in oncology. Preclinical studies have demonstrated that it exhibits significant antitumor activity by interfering with key signaling pathways that drive cancer cell proliferation. Specifically, it has been shown to inhibit the activity of enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are crucial for tumor growth and survival. Furthermore, its ability to cross the blood-brain barrier suggests that it may also be effective in treating central nervous system tumors.

The methyl substituent at the 5-position of the triazolopyrimidine ring further enhances the compound's pharmacological profile. This modification imparts steric hindrance that optimizes binding interactions with target proteins, thereby improving its therapeutic efficacy. Computational studies using molecular modeling techniques have revealed that this compound interacts with specific amino acid residues in its target enzymes, leading to conformational changes that disrupt normal cellular functions in cancer cells.

Recent advances in synthetic chemistry have enabled the efficient preparation of this compound using multi-step synthetic routes. These methods leverage modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations to construct the complex triazolopyrimidine core with high precision. The synthesis also incorporates strategies to introduce the difluoromethyl group efficiently, which is often challenging due to its sensitivity to hydrolysis and oxidation.

The pharmacokinetic properties of 7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid have been thoroughly evaluated in animal models. Studies indicate that it exhibits favorable bioavailability and a prolonged half-life, allowing for once-daily dosing regimens in clinical settings. Additionally, preliminary toxicology studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical trials.

In clinical settings, this compound is being investigated as a single agent as well as in combination therapies with other anticancer drugs. The rationale behind combination therapy stems from its ability to target different aspects of tumor biology simultaneously. For instance, when used alongside inhibitors of tyrosine kinases or immune checkpoint blockers, it may enhance overall treatment efficacy by disrupting multiple pathways involved in cancer progression.

The development of this compound also underscores the importance of structure-activity relationship (SAR) studies in drug discovery. By systematically modifying various functional groups within the triazolopyrimidine scaffold, researchers can fine-tune its biological activity and selectivity. This iterative process has led to several derivatives with improved potency and reduced toxicity compared to earlier analogs.

Future directions in research focus on optimizing formulations for better delivery systems and exploring new applications beyond oncology. For instance, there is growing interest in using this class of compounds for treating inflammatory diseases by modulating immune responses through inhibition of pro-inflammatory cytokines production.

The industrial production of 7-(Difluoromethyl)-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxylic acid is being scaled up using green chemistry principles to minimize environmental impact while maintaining high purity standards required for pharmaceutical use. Techniques such as continuous flow synthesis are being employed to improve efficiency and reduce waste generation during manufacturing processes.

In conclusion,7-(Difluoromethyl)-5-methyl-[1